Cas no 938516-97-3 (Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate)

• Product Name: Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate
• CAS No: 938516-97-3
• MF: C₁₀H₁₉N₃O₃
• MW: 229.276162385941
• CID: 5733638
• PubChem ID: 22692076
• Update Time: 2025-10-24

Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 938516-97-3
• MFCD09726242
• ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate
• F1908-1709
• AKOS010270524
• Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate

• Inchi： 1S/C10H19N3O3/c1-2-16-10(15)13-7-5-12(6-8-13)9(14)3-4-11/h2-8,11H2,1H3
• InChI Key： CDIAAURPXYJIFP-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCN(C(CCN)=O)CC1)=O

Computed Properties

• Exact Mass: 229.14264148g/mol
• Monoisotopic Mass: 229.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate

Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate: A Comprehensive Overview

Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate, with CAS No. 938516-97-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperazine ring substituted with an ethyl carboxylate group and a 3-aminopropanoyl side chain. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, is a common structural motif in many bioactive compounds. In Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate, the piperazine ring is further modified by the presence of an ethyl carboxylate group at position 1 and a 3-aminopropanoyl group at position 4. This substitution pattern introduces both hydrophilic and hydrophobic characteristics to the molecule, enhancing its potential for interactions with biological targets.

Recent studies have highlighted the importance of Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its role as a building block in the synthesis of peptide-based drugs, where its amide bond-forming capabilities are particularly valuable. The compound's ability to form stable amide bonds has been leveraged in the creation of bioconjugates and targeted drug delivery systems.

In addition to its role in drug development, Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate has also been investigated for its potential in materials science. Its unique chemical properties make it a candidate for use in the synthesis of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymeric materials to enhance their mechanical and thermal stability.

The synthesis of Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperazine derivative. The introduction of the ethyl carboxylate group is followed by the coupling reaction with the 3-aminopropanoyl moiety, ensuring precise control over the final product's structure. This synthetic pathway has been optimized to improve yield and purity, making it suitable for large-scale production.

From an analytical standpoint, Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic properties, which are critical for assessing its suitability as a drug candidate.

One of the most promising applications of Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate lies in its potential as an intermediate in peptide synthesis. Its ability to act as both a nucleophile and an electrophile makes it highly versatile in forming peptide bonds under mild conditions. Recent research has focused on optimizing these reactions to improve efficiency and reduce side reactions, paving the way for its use in large-scale peptide production.

In conclusion, Ethyl 4-(3-aminopropanoyl)piperazine-1-carboxylate (CAS No. 938516-97) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.